Cas no 1807276-62-5 (Ethyl 2-cyano-3-difluoromethyl-5-mercaptophenylacetate)

• Product Name: Ethyl 2-cyano-3-difluoromethyl-5-mercaptophenylacetate
• CAS No: 1807276-62-5
• MF: C₁₂H₁₁F₂NO₂S
• MW: 271.283048868179
• CID: 4944830
• Update Time: 2025-06-15

Ethyl 2-cyano-3-difluoromethyl-5-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethyl-5-mercaptophenylacetate

• Inchi： 1S/C12H11F2NO2S/c1-2-17-11(16)4-7-3-8(18)5-9(12(13)14)10(7)6-15/h3,5,12,18H,2,4H2,1H3
• InChI Key： SFABFUBDJUDURX-UHFFFAOYSA-N
• SMILES： SC1C=C(C(F)F)C(C#N)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-3-difluoromethyl-5-mercaptophenylacetate

Research Brief on Ethyl 2-cyano-3-difluoromethyl-5-mercaptophenylacetate (CAS: 1807276-62-5): Recent Advances and Applications

Ethyl 2-cyano-3-difluoromethyl-5-mercaptophenylacetate (CAS: 1807276-62-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a cyano group, difluoromethyl moiety, and a mercaptophenylacetate ester, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the most notable advancements in the research of Ethyl 2-cyano-3-difluoromethyl-5-mercaptophenylacetate is its application in the design of covalent inhibitors. The presence of the mercapto (-SH) group allows for selective and irreversible binding to target enzymes, making it a valuable scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting cysteine proteases, which are implicated in a range of diseases including cancer and inflammatory disorders. The study highlighted the compound's ability to form stable thioether bonds with the active-site cysteine residues, thereby blocking enzyme activity.

In addition to its inhibitory properties, Ethyl 2-cyano-3-difluoromethyl-5-mercaptophenylacetate has also been investigated for its antimicrobial potential. Research conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The difluoromethyl group was found to enhance the compound's membrane permeability, facilitating its interaction with intracellular targets.

The synthetic pathways for Ethyl 2-cyano-3-difluoromethyl-5-mercaptophenylacetate have also been optimized in recent years. A 2022 publication in Organic Letters detailed a novel, high-yield synthesis route that employs palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of the compound but also reduces the generation of toxic byproducts, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 2-cyano-3-difluoromethyl-5-mercaptophenylacetate-based therapeutics. Issues such as metabolic stability and potential off-target effects need to be addressed through further structural optimization and preclinical studies. However, the compound's versatility and demonstrated bioactivity make it a compelling candidate for future drug development efforts.

In conclusion, Ethyl 2-cyano-3-difluoromethyl-5-mercaptophenylacetate (CAS: 1807276-62-5) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural attributes and demonstrated efficacy in inhibiting key enzymes and combating antimicrobial resistance underscore its potential as a cornerstone in the development of next-generation therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.